N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide
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Description
N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C18H20N6O2 and its molecular weight is 352.398. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research Applications
The synthesis and biological evaluation of derivatives similar to the specified compound have been extensively studied for their potential anticancer properties. For instance, certain thiazole and tetrazole derivatives have demonstrated selective cytotoxicity against cancer cell lines such as A549 human lung adenocarcinoma cells, exhibiting promising selectivity and apoptosis induction capabilities compared to standard treatments like cisplatin (Evren et al., 2019). These findings underscore the importance of structural modifications in enhancing the antitumor efficacy of chemical compounds.
Antimicrobial Activity
Research on indole and tetrazole derivatives reveals significant antimicrobial potential, with compounds showing potent antibacterial and antifungal activities against a range of pathogens (El-Sayed et al., 2011). The structure-activity relationship (SAR) studies contribute to understanding how modifications in the molecular structure can influence the antimicrobial efficacy, providing a foundation for developing new antimicrobial agents.
Molecular Docking and DNA Binding Studies
The interaction of metal complexes featuring amides of tetrazol-1-yl- and tetrazol-5-ylacetic acids with DNA and proteins has been explored through molecular docking studies. These studies offer insights into the binding mechanisms and the potential therapeutic applications of these complexes in targeting specific biological molecules (Popova et al., 2019). The ability to stabilize the DNA helix and interact with proteins such as BSA (bovine serum albumin) suggests avenues for the development of novel therapeutic agents.
Properties
IUPAC Name |
N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-(1H-indol-3-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O2/c25-17(14-10-19-15-9-5-4-8-13(14)15)18(26)20-11-16-21-22-23-24(16)12-6-2-1-3-7-12/h4-5,8-10,12,19H,1-3,6-7,11H2,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJKULWBMZLZQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)CNC(=O)C(=O)C3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.